4-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole hydrochloride

• IUPAC Name: 4-fluoro-3-piperidin-4-yl-1,2-benzoxazole;hydrochloride
• InChI: InChI=1S/C12H13FN2O.ClH/c13-9-2-1-3-10-11(9)12(15-16-10)8-4-6-14-7-5-8;/h1-3,8,14H,4-7H2;1H
• InChI Key: BCKMWQGLAQPWLX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NOC3=C2C(=CC=C3)F.Cl
• Molecular Formula: C12H14ClFN2O
• DSSTOX Substance ID: DTXSID70541218
• Molecular Weight: 256.70 g/mol
• CAS RN: 95742-19-1

Description

The compound "4-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole hydrochloride" is a derivative of benzisoxazole, which is known for its potential pharmacological properties. The presence of a fluorine atom at the 4-position and a piperidinyl group at the 3-position on the benzisoxazole ring structure suggests that this compound may exhibit interesting biological activities, such as antipsychotic, antimicrobial, and antiproliferative effects .

Synthesis Analysis

The synthesis of 4-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole derivatives involves various chemical reactions, including condensation and substitution reactions. These compounds are typically synthesized by reacting different substituted aromatic or heterocyclic acid chlorides with a piperidinyl-benzisoxazole precursor . The synthesis process is characterized by spectroscopic methods such as IR, 1H NMR, LC/MS, and elemental analyses to confirm the structure of the synthesized compounds .

Molecular Structure Analysis

The molecular structure of the compound has been characterized using various spectroscopic techniques. X-ray diffraction studies have confirmed that the compound crystallizes in the monoclinic crystal system with the space group P21/c. The piperidine and morpholine rings adopt a chair conformation, while the benzisoxazole ring remains planar . The stability of the molecule is attributed to inter and intra-molecular hydrogen bonds .

Chemical Reactions Analysis

The chemical reactivity of 4-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole derivatives is explored through their ability to undergo further chemical transformations. These derivatives have been used as intermediates to synthesize a variety of compounds with potential antimicrobial and antiproliferative activities. For instance, they have been reacted with different acid chlorides to produce amides and with nebulic acid chloride to produce chroman-2-carboxamides . Additionally, phosphoramidate derivatives have been synthesized through an in situ, three-step process .

Physical and Chemical Properties Analysis

The physical and chemical properties of these derivatives are influenced by the substituents on the benzisoxazole ring and the piperidinyl group. The presence of a fluorine atom contributes to the lipophilicity and could affect the compound's ability to cross biological membranes . The compounds' antimicrobial and antiproliferative activities are evaluated using in vitro assays, and their efficacy is compared to standard drugs . The structure-activity relationship studies indicate that the substitution pattern on the benzisoxazole ring plays a crucial role in determining the biological activity of these compounds .

Scientific Research Applications

• Antimicrobial and Antioxidant Agent

  • Field : Medicinal Chemistry
  • Application : This compound has been used to synthesize new thiourea and urea derivatives, which have shown promising antimicrobial and antioxidant activity.
  • Method : The compounds were synthesized by adopting a simple and efficient method. The synthesized compounds were characterized by spectral data of IR, 1H, 13C NMR and mass spectra.
  • Results : A few compounds showed good antibacterial, antifungal and antioxidant activity when compared to standard drugs.

• Synthesis of Atypical Antipsychotics

  • Field : Pharmaceutical Chemistry
  • Application : This compound is primarily involved in the synthesis of atypical antipsychotics such as risperidone, paliperidone and iloperidone for the treatment of schizophrenia.
  • Results : The outcomes of these applications would be the production of the mentioned antipsychotic drugs.

• Molecular Scaffold for Various Drugs

  • Field : Drug Design
  • Application : This compound is also exploited as a molecular scaffold for antimicrobials, antidepressants and anticancer drugs.
  • Results : The outcomes of these applications would be the production of various drugs using this compound as a molecular scaffold.

• GlyT1 Inhibitor

  • Field : Neuropharmacology
  • Application : This compound has been found to be a potent and selective inhibitor of the glycine transporter 1 (GlyT1), which plays a crucial role in the regulation of glycine concentrations in the synaptic cleft.
  • Results : The inhibition of GlyT1 can enhance NMDA receptor function, which is beneficial for the treatment of cognitive disorders such as schizophrenia.

• Fluorinated Building Blocks

  • Field : Organic Chemistry
  • Application : This compound is used as a fluorinated building block in organic synthesis.
  • Results : The outcomes of these applications would be the production of various fluorinated organic compounds.

• Inhibitor of Acetyl Cholinesterase (AChE)
  • Field : Neuropharmacology
  • Application : N-benzylpiperidinebenzisoxazole derivatives, which can be synthesized from this compound, are selective inhibitors of the enzyme acetyl cholinesterase (AChE). This is used for the treatment of Alzheimer’s disease.
  • Results : The outcomes of these applications would be the production of AChE inhibitors.